Cas no 1706221-53-5 (7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1706221-53-5
• MF: C₁₄H₁₄F₂N₄OS
• MW: 324.348968029022
• CID: 5367363
• PubChem ID: 90631829
• Update Time: 2025-11-01

7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Methanone, [7-(2,5-difluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-1H-1,2,4-triazol-5-yl-
• AKOS025105296
• (7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)(1H-1,2,4-triazol-5-yl)methanone
• 1706221-53-5
• F6481-3220
• 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane
• [7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-(1H-1,2,4-triazol-5-yl)methanone

• Inchi： 1S/C14H14F2N4OS/c15-9-1-2-11(16)10(7-9)12-3-4-20(5-6-22-12)14(21)13-17-8-18-19-13/h1-2,7-8,12H,3-6H2,(H,17,18,19)
• InChI Key： STEDVTGLRHNDKU-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2=NC=NN2)=O)CCC1C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 324.08563858g/mol
• Monoisotopic Mass: 324.08563858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1706221-53-5 and Product Name: 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane

The compound with the CAS number 1706221-53-5 and the product name 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a thiazepane core, combined with a difluorophenyl substituent and a triazole-carbonyl moiety, endows it with distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. Among these, thiazepane derivatives have shown considerable promise in various pharmacological contexts. The thiazepane scaffold, characterized by a fused thiophene and pyridine ring system, is known for its ability to modulate biological pathways involved in inflammation, neurodegeneration, and cancer. The introduction of fluorine atoms in the 2,5-difluorophenyl group enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug design.

The triazole-carbonyl functional group in this compound adds another layer of complexity and potential utility. Triazoles are well-documented for their role as bioisosteres in drug development, often improving solubility and bioavailability while maintaining or enhancing pharmacological activity. The carbonyl group further contributes to the molecule's reactivity and interactions with biological targets. This combination of structural elements suggests that 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane may exhibit properties that are synergistic with existing therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The difluorophenyl moiety is particularly noteworthy due to its ability to influence both the electronic properties and steric environment of a molecule. This can lead to improved binding to biological targets such as enzymes and receptors. Moreover, fluorine atoms can enhance the metabolic stability of drug candidates by preventing unwanted hydrolysis or oxidation. These attributes make fluorinated compounds like this one highly valuable in the development of next-generation pharmaceuticals.

The thiazepane core itself has been extensively studied for its potential as an antipsychotic and anti-inflammatory agent. Modifications to this scaffold have led to several clinical candidates that demonstrate efficacy in treating neurological disorders. The addition of the triazole-carbonyl group may further refine the pharmacological profile of this compound by introducing new interactions with biological targets or by modulating existing ones. This could open up new avenues for treating conditions that are currently difficult to manage effectively.

From a synthetic perspective, 7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane represents an intriguing challenge for organic chemists. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. This has enabled chemists to explore new structural motifs and evaluate their potential as drug candidates.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Initial studies suggest that it may exhibit promising activities against various disease-related targets. For instance, its ability to interact with enzymes involved in inflammation could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its potential effects on neurotransmitter systems may make it relevant for treating neurological disorders like Alzheimer's disease or Parkinson's disease.

In conclusion,7-(2,5-difluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane is a structurally complex and biologically relevant compound that warrants further investigation. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,1706221-53-5 will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing novel treatments.